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3-Neopentyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Cat. No. B8516765
M. Wt: 298.4 g/mol
InChI Key: FVNFKPPRSDLITF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260448B2
Procedure details
In the same manner as the synthesis of Compound 1, methyl 3-amino-4-phenylthiophene-2-carboxylate (100 mg, 0.43 mmol), triethyl orthoformate (1.0 ml), neopentylamine (0.117 ml, 0.99 mmol), and acetic acid (0.1 ml) were used to give 45.8 mg (0.15 mmol, 35.7% yield) of the title compound.
Name
Yield
35.7%
Identifiers
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REACTION_CXSMILES
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C1(N2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=4)[C:10]=3[N:9]=[CH:8]2)C=CC=CC=1.NC1C(C2C=CC=CC=2)=CSC=1C(OC)=O.C(OCC)(OCC)OCC.[CH2:49]([NH2:54])[C:50]([CH3:53])([CH3:52])[CH3:51]>C(O)(=O)C>[CH2:49]([N:54]1[C:12](=[O:13])[C:11]2[S:14][CH:15]=[C:16]([C:17]3[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=3)[C:10]=2[N:9]=[CH:8]1)[C:50]([CH3:53])([CH3:52])[CH3:51]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
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Name
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Quantity
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100 mg
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Type
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reactant
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Smiles
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NC1=C(SC=C1C1=CC=CC=C1)C(=O)OC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(OCC)(OCC)OCC
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Name
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Quantity
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0.117 mL
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Type
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reactant
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Smiles
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C(C(C)(C)C)N
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Name
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Quantity
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0.1 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C(C)(C)C)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 0.15 mmol | |
| AMOUNT: MASS | 45.8 mg | |
| YIELD: PERCENTYIELD | 35.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
